Cas no 204-91-1 (Dinaphtho[2,1-b:2',3'-d]furan(6CI,7CI,8CI,9CI))

Dinaphtho[2,1-b:2',3'-d]furan(6CI,7CI,8CI,9CI) structure
204-91-1 structure
Product Name:Dinaphtho[2,1-b:2',3'-d]furan(6CI,7CI,8CI,9CI)
CAS No:204-91-1
MF:C20H12O
MW:268.308685302734
CID:249381
PubChem ID:21087994
Update Time:2025-04-19

Dinaphtho[2,1-b:2',3'-d]furan(6CI,7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • Dinaphtho[2,1-b:2',3'-d]furan(6CI,7CI,8CI,9CI)
    • dinaphtho<2,1-b:2',3'-d>furan
    • 2',3'-D]FURAN
    • 2,3-d]furan200µg
    • 7-Oxa-7H-dibenzo[b,g]fluorene
    • AG-E-50219
    • CTK1A0742
    • Dinaphtho[2,1-b,2',3'-d]furan
    • dinaphthofuran
    • β-Dinaphtylenoxid
    • Dinaphtho[2,1-b:2',3'-d]furan
    • Dinaphtho[2,1-b;2',3'-d]furan
    • UZO98EGH1A
    • KIOUONCGDXYZNB-UHFFFAOYSA-N
    • Dinaphtho(2,1-b:2',3'-d)furan
    • 12-oxapentacyclo[11.8.0.0?,??.0?,?.0??,??]henicosa-1(13),2(11),3(8),4,6,9,14,16,18,20-decaene
    • 7-Oxa-7H-dibenzo(b,g)fluorene
    • 12-oxapentacyclo[11.8.0.02,11.03,8.015,20]henicosa-1(21),2(11),3,5,7,9,13,15,17,19-decaene
    • 204-91-1
    • Q27291348
    • UNII-UZO98EGH1A
    • SCHEMBL5470714
    • DTXSID50610658
    • Inchi： 1S/C20H12O/c1-2-7-15-12-19-17(11-14(15)6-1)20-16-8-4-3-5-13(16)9-10-18(20)21-19/h1-12H
    • InChI Key： KIOUONCGDXYZNB-UHFFFAOYSA-N
    • SMILES： O1C2C=CC3C=CC=CC=3C=2C2C=C3C=CC=CC3=CC1=2

Computed Properties

  • Exact Mass: 268.08900
  • Monoisotopic Mass: 268.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 391
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.2
  • Topological Polar Surface Area: 13.1Ų

Experimental Properties

  • Density: 1.285
  • Boiling Point: 486.9 °C at 760 mmHg
  • Flash Point: 271.6 °C
  • PSA: 13.14000
  • LogP: 5.89240

Dinaphtho[2,1-b:2',3'-d]furan(6CI,7CI,8CI,9CI) Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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